Cas no 1523703-26-5 ((2,6-dimethylphenyl)methyl(3-methoxypropyl)amine)

• Product Name: (2,6-dimethylphenyl)methyl(3-methoxypropyl)amine
• CAS No: 1523703-26-5
• MF: C₁₃H₂₁NO
• MW: 207.311943769455
• CID: 5190606
• PubChem ID: 75355450
• Update Time: 2025-06-14

(2,6-dimethylphenyl)methyl(3-methoxypropyl)amine Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, N-(3-methoxypropyl)-2,6-dimethyl-
• (2,6-dimethylphenyl)methyl(3-methoxypropyl)amine

• Inchi： 1S/C13H21NO/c1-11-6-4-7-12(2)13(11)10-14-8-5-9-15-3/h4,6-7,14H,5,8-10H2,1-3H3
• InChI Key： KAUGTVKCJRJJCM-UHFFFAOYSA-N
• SMILES： C1(CNCCCOC)=C(C)C=CC=C1C

Additional information on (2,6-dimethylphenyl)methyl(3-methoxypropyl)amine

Recent Advances in the Study of 1523703-26-5 and (2,6-dimethylphenyl)methyl(3-methoxypropyl)amine in Chemical Biology and Pharmaceutical Research

The compound with the CAS number 1523703-26-5, also known as (2,6-dimethylphenyl)methyl(3-methoxypropyl)amine, has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, mechanism of action, and potential applications in drug development.

One of the key areas of research has been the investigation of 1523703-26-5 as a potential modulator of neurotransmitter systems. Preliminary findings suggest that this compound may interact with specific receptors in the central nervous system, making it a candidate for the treatment of neurological disorders such as depression and anxiety. The presence of the (2,6-dimethylphenyl)methyl(3-methoxypropyl)amine moiety is believed to contribute to its binding affinity and selectivity, which are critical factors in its pharmacological profile.

In addition to its neurological applications, recent studies have explored the role of 1523703-26-5 in cancer research. The compound has demonstrated cytotoxic effects against certain cancer cell lines, particularly those associated with solid tumors. Researchers are investigating its potential as a chemotherapeutic agent, either alone or in combination with existing treatments. The mechanism underlying its anticancer activity appears to involve the inhibition of key signaling pathways that are essential for tumor growth and survival.

Another notable aspect of 1523703-26-5 is its pharmacokinetic properties. Recent pharmacokinetic studies have provided insights into its absorption, distribution, metabolism, and excretion (ADME) profiles. These studies are crucial for understanding how the compound behaves in vivo and for optimizing its formulation for clinical use. The (2,6-dimethylphenyl)methyl(3-methoxypropyl)amine structure has been shown to influence the compound's stability and bioavailability, which are important considerations for drug development.

Despite these promising findings, challenges remain in the development of 1523703-26-5 as a therapeutic agent. Issues such as potential toxicity, off-target effects, and the need for further preclinical and clinical validation must be addressed. Ongoing research aims to overcome these hurdles by refining the compound's structure and exploring novel delivery systems to enhance its efficacy and safety.

In conclusion, the compound 1523703-26-5, with its distinctive (2,6-dimethylphenyl)methyl(3-methoxypropyl)amine moiety, represents a promising candidate for various therapeutic applications. Continued research into its pharmacological properties and mechanisms of action will be essential for unlocking its full potential in the treatment of neurological disorders and cancer. The insights gained from these studies could pave the way for the development of new and more effective drugs in the future.